(E)-1-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H14ClN3O2S and its molecular weight is 371.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
- Antibacterial and Antifungal Activities : Compounds related to (E)-1-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one have shown significant antibacterial and antifungal activities. These activities are particularly notable against various bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Streptococcus pyogenes, as well as fungal strains including Candida albicans, Aspergillus niger, and Aspergillus clavatus. This suggests a potential for developing new antimicrobial agents (Patel & Patel, 2017); (Desai & Dodiya, 2014); (Dodiya, Shihory, & Desai, 2012).
Anticancer Potential
- Cytotoxic Evaluation for Cancer Treatment : Studies indicate that derivatives of the compound show cytotoxic effects against various cancer cell lines. The synthesized compounds were tested against HepG2, Caco-2, and PANC-1 cell lines, showing promising results for cancer treatment. Specifically, some derivatives demonstrated moderate cytotoxicity, which may be a basis for further investigation in anticancer therapy (Adimule, Medapa, Jagadeesha, Kumar, & Rao, 2014).
Pharmacological Evaluation
- Evaluation as Potential Antibacterial Agents : In the realm of pharmacology, derivatives of this compound have been synthesized and evaluated for their antibacterial activity against both Gram-positive and Gram-negative bacteria. The QSAR (Quantitative Structure-Activity Relationship) studies indicate a positive contribution from substituents, suggesting its potential as an antibacterial agent (Desai, Shah, Bhavsar, & Saxena, 2008).
Antimicrobial Evaluation
- Broader Antimicrobial Potential : Further synthesis and evaluation of similar compounds have extended their antimicrobial potential. These novel azetidinones have been examined for their antibacterial and antifungal activities, suggesting a broad spectrum of antimicrobial efficacy (Prajapati & Thakur, 2014).
Thermal and Biological Studies
- Thermal Properties and Antibacterial Activity : The thermal properties and in vitro antibacterial activity of new unsymmetrical derivatives have been studied. Notably, compounds like 2-(4-chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole showed significant antibacterial potency. These findings are important for understanding the stability and efficacy of these compounds in different conditions (Arora, Aneja, Kumar, Sharma, & Prakash, 2012).
Properties
IUPAC Name |
(E)-1-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O2S/c19-14-4-1-3-12(9-14)17-20-18(24-21-17)13-10-22(11-13)16(23)7-6-15-5-2-8-25-15/h1-9,13H,10-11H2/b7-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFMMBEYHRSXHOP-VOTSOKGWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C=CC2=CC=CS2)C3=NC(=NO3)C4=CC(=CC=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(CN1C(=O)/C=C/C2=CC=CS2)C3=NC(=NO3)C4=CC(=CC=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.